Cas no 1042170-69-3 (6-Bromo-7-iodo-2-naphthalenecarbonitrile)

• Product Name: 6-Bromo-7-iodo-2-naphthalenecarbonitrile
• CAS No: 1042170-69-3
• MF: C₁₁H₅BrIN
• MW: 357.97257399559
• CID: 3168517
• PubChem ID: 67499909
• Update Time: 2025-04-21

6-Bromo-7-iodo-2-naphthalenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-iodo-2-naphthalenecarbonitrile
• 1042170-69-3
• 6-bromo-7-iodo-2-naphthonitrile
• 6-bromo-7-iodonaphthalene-2-carbonitrile
• SCHEMBL2691312

• Inchi： 1S/C11H5BrIN/c12-10-4-8-2-1-7(6-14)3-9(8)5-11(10)13/h1-5H
• InChI Key： WKDYINYNALGSBZ-UHFFFAOYSA-N
• SMILES： IC1C(=CC2=CC=C(C#N)C=C2C=1)Br

Computed Properties

• Exact Mass: 356.86501Da
• Monoisotopic Mass: 356.86501Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids